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Compound of Interest

Compound Name: M77976

Cat. No.: B1675859

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of M77976 in Dimethyl
Sulfoxide (DMSO) and its application in cell culture media. The following protocols and data are
intended to guide researchers in the effective use of M77976 for in vitro studies.

M77976 Overview

M77976 is a specific, ATP-competitive inhibitor of pyruvate dehydrogenase kinase 4 (PDK4),
with a reported IC50 of 648 uM.[1][2] It is a valuable tool for research in areas such as obesity
and diabetes.[1][2] M77976 acts by binding to the ATP-binding pocket of PDK4, which induces
conformational changes and inhibits the enzyme's activity.[1][3]

Solubility Data

M77976 exhibits high solubility in DMSO but is sparingly soluble in aqueous solutions.
Therefore, a concentrated stock solution in DMSO is recommended for subsequent dilution in
cell culture media.
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. Molar Equivalent . .
Solvent Solubility (mg/mL) (mM) Special Conditions
m

Ultrasonic treatment
337.47 - 843.68[1][2] may be required to

DMSO 100 - 250[1][2][3][4] ]
[3114] fully dissolve the
compound.[1][2][3]
) ) ) ) Dilution from a DMSO
Cell Culture Media Sparingly soluble Not directly applicable

stock is necessary.

Note: Due to the hygroscopic nature of DMSO, it is recommended to use a fresh, unopened
bottle to ensure maximum solubility.[3]

Experimental Protocols

Protocol 1: Preparation of a Concentrated M77976 Stock
Solution in DMSO

This protocol describes the preparation of a 100 mM M77976 stock solution in DMSO.
Materials:

e M77976 powder (MW: 296.32 g/mol )

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)
Procedure:

e Weighing: Accurately weigh out the desired amount of M77976 powder. For example, to
prepare 1 mL of a 100 mM stock solution, weigh 29.63 mg of M77976.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.xcessbio.com/products/m13874
https://www.molnova.com/files/document/DATASHEET/DATASHEET_M33422.pdf
https://www.medchemexpress.com/m77976.html
https://www.targetmol.com/compound/m77976
https://www.xcessbio.com/products/m13874
https://www.molnova.com/files/document/DATASHEET/DATASHEET_M33422.pdf
https://www.medchemexpress.com/m77976.html
https://www.targetmol.com/compound/m77976
https://www.xcessbio.com/products/m13874
https://www.molnova.com/files/document/DATASHEET/DATASHEET_M33422.pdf
https://www.medchemexpress.com/m77976.html
https://www.medchemexpress.com/m77976.html
https://www.benchchem.com/product/b1675859?utm_src=pdf-body
https://www.benchchem.com/product/b1675859?utm_src=pdf-body
https://www.benchchem.com/product/b1675859?utm_src=pdf-body
https://www.benchchem.com/product/b1675859?utm_src=pdf-body
https://www.benchchem.com/product/b1675859?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

 Dissolution: Add the appropriate volume of DMSO to the vial containing the M77976 powder.
Using the previous example, add 1 mL of DMSO.

e Mixing: Vortex the solution vigorously for 1-2 minutes to aid dissolution.

e Sonication (if necessary): If the compound does not fully dissolve, place the vial in a
sonicator bath for 5-10 minutes.[1][2][3][4] Visually inspect the solution to ensure there are
no visible particles.

o Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to
avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one year or at -80°C
for up to two years.[3] For short-term storage, the stock solution can be kept at 4°C for up to
one month.[1]

Protocol 2: Preparation of a Working Solution in Cell
Culture Media

This protocol outlines the dilution of the DMSO stock solution into cell culture medium to
achieve the desired final concentration for treating cells.

Materials:

e M77976 DMSO stock solution (from Protocol 1)

¢ Pre-warmed complete cell culture medium (e.g., DMEM, RPMI-1640, etc.)
 Sterile conical tubes or multi-well plates

Procedure:

» Determine Final Concentration: Decide on the final concentration of M77976 required for
your experiment.

o Serial Dilution (Recommended): To minimize DMSO concentration in the final culture, it is
good practice to perform a serial dilution. For example, to achieve a final concentration of
100 uM from a 100 mM stock, first dilute the stock 1:10 in sterile PBS or culture medium
(e.q., 2 uL of 100 mM stock into 18 pL of medium to get a 10 mM intermediate solution).
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 Final Dilution: Add the appropriate volume of the stock or intermediate solution to the pre-
warmed cell culture medium. For instance, to make 10 mL of medium with a final M77976
concentration of 100 uM, add 10 pL of a 100 mM stock solution or 100 pL of a 10 mM
intermediate solution.

e Mixing: Gently mix the medium by pipetting up and down or by swirling the flask/plate. Avoid
vigorous vortexing which can cause foaming.

e DMSO Control: It is crucial to include a vehicle control in your experiments. This control
should contain the same final concentration of DMSO as the M77976-treated samples. For
normal cell lines, the final DMSO concentration should generally be kept below 0.5% (v/v).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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